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Compound of Interest

Compound Name: 5-0O-DMT-N2-ibu-dG

Cat. No.: B1662034

Essential Safety and Handling Guide for 5'-O-
DMT-N2-ibu-dG

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5'-O-DMT-N2-ibu-dG. The following protocols for
personal protective equipment (PPE), handling, storage, and disposal are designed to ensure a
safe laboratory environment.

Hazard Identification and Classification

5'-O-DMT-N2-ibu-dG is a protected deoxynucleoside utilized in the synthesis of
oligonucleotides.[1][2][3] According to its Safety Data Sheet (SDS), the compound presents the
following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation (Category 3):
May cause respiratory irritation.[4]

GHS Hazard Pictogram:
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Signal Word: Warning[4][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.
PPE Category Specification Rationale
_ Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile rubber). irritation.[4]

Safety glasses with side-
) shields or goggles. A face To protect against eye irritation
Eye/Face Protection ) )
shield may be required for from dust or splashes.[4]

splash hazards.

) ] To prevent contamination of
Skin and Body Protection Laboratory coat. )
personal clothing.[4]

Use in a well-ventilated area. A

NIOSH/MSHA-approved To avoid inhalation of dust,
Respiratory Protection respirator may be necessary if ~ which can cause respiratory
dust is generated and tract irritation.[4]

ventilation is inadequate.

Operational and Handling Protocols

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powdered form to minimize dust inhalation.[4]

General Handling Practices:

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]
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e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]

e Avoid contact with skin and eyes.[4]

Experimental Workflow for Safe Handling:
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Safe Handling Workflow for 5-O-DMT-N2-ibu-dG

Preparation

'

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

'

Chemical Handling

Weighing and Aliquoting
(in fume hood)

Dissolution
(in appropriate solvent)

Use in Synthesis/Reaction

Post-Handling

Decontaminate Work Area

Dispose of Waste
(follow guidelines)

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5'-O-DMT-N2-ibu-dG.
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Emergency Procedures

Exposure Route First Aid Measures

Move the victim to fresh air and keep them at

Inhalation ) ) -
rest in a comfortable breathing position.[4]
Take off contaminated clothing immediately.
Skin Contact Wash the affected area with plenty of soap and
water.[4]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing.[4]
_ Rinse mouth. If the person feels unwell, call a
Ingestion

POISON CENTER or doctor.[4]

Storage and Disposal Plans

Storage:
o Store in a well-ventilated place and keep the container tightly closed.[4]
e The compound should be stored locked up.[4]

¢ For long-term stability, it is recommended to store the powder at -20°C and solutions at
-80°C.[1]

Disposal:

» Dispose of the contents and container in accordance with local, state, and federal
regulations.[4]

» Do not allow the material to enter drains or water courses.
» Waste material should be disposed of by a licensed chemical waste management company.

Disposal Plan Workflow:
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Disposal Plan for 5'-O-DMT-N2-ibu-dG Waste

Waste Generation

.

Collect Waste in
Designated, Labeled Container

Solid Waste Liquid Waste

(e.g., contaminated tips, tubes) (e.g., unused solutions)

Store Waste Container
in a Secure Area

Arrange for Pickup by
Licensed Waste Disposal Service

Complete Waste Disposal
Documentation

Click to download full resolution via product page

Caption: Logical steps for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5'-O-DMT-
N2-ibu-dG]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662034#personal-protective-equipment-for-
handling-5-0-dmt-n2-ibu-dg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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